75-56-9

Propylene oxide

In Stock

• CAS RN:
• 75-56-9

• Formula:
• C3H6O
  CH3CHCH2O
  C3H6O

• InChI:
• InChI=1S/C3H6O/c1-3-2-4-3/h3H,2H2,1H3

• InChIKey:
• GOOHAUXETOMSMM-UHFFFAOYSA-N

• (±)-Propylene oxide is an organic compound used as an intermediate in several chemical reactions. It readily reacts with active hydrogen atoms.
  (±)-Propylene oxide is an organic compound used as an intermediate in several chemical reactions. It readily reacts with active hydrogen atoms.
  Propylene Oxide is a synthetic, highly-flammable, volatile, colorless liquid that is soluble in water and miscible with many organic solvents. Propylene oxide is used primarily as a chemical intermediate in the production of polyethers and propylene glycol. It is also used as a pesticide and a fumigant for the sterilization of packaged foods and plastic medical instruments. Acute inhalation exposure to vapors of this compound can result in respiratory tract irritation, coughing, difficulty in breathing (dyspnea) and buildup of fluid in the lungs (pulmonary ...

Apogossypol

In Stock

• CAS RN:
• 475-56-9

• Formula:
• C28H30O6

• InChI:
• InChI=1S/C28H30O6/c1-11(2)21-15-7-13(5)23(25(31)17(15)9-19(29)27(21)33)24-14(6)8-16-18(26(24)32)10-20(30)28(34)22(16)12(3)4/h7-12,29-34H,1-6H3

• InChIKey:
• PBJKWGWHZVXBGU-UHFFFAOYSA-N

• Apogossypol, also known as Apogossypol, is a useful research compound. Its molecular formula is C28H30O6 and its molecular weight is 462.5 g/mol. The purity is usually 95%.

Ethanol

In Stock

• CAS RN:
• 68475-56-9

• Formula:
• C2H6O
  CH3CH2OH
  C2H6O
  CH3CH2OH

• InChI:
• InChI=1S/C2H6O/c1-2-3/h3H,2H2,1H3

• InChIKey:
• LFQSCWFLJHTTHZ-UHFFFAOYSA-N

• Ethanol with a small amount of an adulterant added so as to be unfit for use as a beverage.
  Ethanol appears as a clear colorless liquid with a characteristic vinous odor and pungent taste. Flash point 55 °F. Density 6.5 lb / gal. Vapors are heavier than air.
  Ethanol is a primary alcohol that is ethane in which one of the hydrogens is substituted by a hydroxy group. It has a role as an antiseptic drug, a polar solvent, a neurotoxin, a central nervous system depressant, a teratogenic agent, a NMDA receptor antagonist, a protein kinase C agonist, a disinfectant, a human metabolite, a Saccharomyces cerevisiae metabolite, an Escherichia coli metabolite and a mouse metabolite. It is a primary alcohol, an alkyl alcohol, a volatile organic compound and a member of ethanols. It is a conjugate acid of an ethoxide.
  A clear, colorless liquid rapidly absorbed from the gastrointe...

Hcbp-gly

In Stock

• CAS RN:
• 92175-56-9

• Formula:
• C13H16N2O5

• InChI:
• InChI=1S/C13H16N2O5/c16-11(15-20)7-10(13(19)14-8-12(17)18)6-9-4-2-1-3-5-9/h1-5,10,20H,6-8H2,(H,14,19)(H,15,16)(H,17,18)

• InChIKey:
• BJIUVEHHZIJOGS-UHFFFAOYSA-N

• Hcbp-gly, also known as Hcbp-gly, is a useful research compound. Its molecular formula is C13H16N2O5 and its molecular weight is 280.28 g/mol. The purity is usually 95%.

[4-[(Z)-2-Cyano-3-(2-methoxy-4-nitroanilino)-3-oxoprop-1-enyl]-2-methoxyphenyl] naphthalene-1-carboxylate

In Stock

• CAS RN:
• 380475-56-9

• Formula:
• C29H21N3O7

• InChI:
• InChI=1S/C29H21N3O7/c1-37-26-16-21(32(35)36)11-12-24(26)31-28(33)20(17-30)14-18-10-13-25(27(15-18)38-2)39-29(34)23-9-5-7-19-6-3-4-8-22(19)23/h3-16H,1-2H3,(H,31,33)/b20-14-

• InChIKey:
• KXWXUSMOKBPSGL-UHFFFAOYSA-N

• [4-[(Z)-2-Cyano-3-(2-methoxy-4-nitroanilino)-3-oxoprop-1-enyl]-2-methoxyphenyl] naphthalene-1-carboxylate is a useful research compound. Its molecular formula is C29H21N3O7 and its molecular weight is 523.501. The purity is usually 95%.

1-(Benzenesulfonyl)-2-[2-(2-methoxyphenyl)ethyl]guanidine

In Stock

• CAS RN:
• 869075-56-9

• Formula:
• C16H19N3O3S

• InChI:
• InChI=1S/C16H19N3O3S/c1-22-15-10-6-5-7-13(15)11-12-18-16(17)19-23(20,21)14-8-3-2-4-9-14/h2-10H,11-12H2,1H3,(H3,17,18,19)

• InChIKey:
• XTXZDDAFYYHNQU-UHFFFAOYSA-N

• 1-(Benzenesulfonyl)-2-[2-(2-methoxyphenyl)ethyl]guanidine is a useful research compound. Its molecular formula is C16H19N3O3S and its molecular weight is 333.41. The purity is usually 95%.

2'-Cyano-3-(4-methoxyphenyl)propiophenone

In Stock

• CAS RN:
• 898775-56-9

• Formula:
• C17H15NO2

• InChI:
• InChI=1S/C17H15NO2/c1-20-15-9-6-13(7-10-15)8-11-17(19)16-5-3-2-4-14(16)12-18/h2-7,9-10H,8,11H2,1H3

• InChIKey:
• CJJIVSSXRZIDMS-UHFFFAOYSA-N

• 2'-Cyano-3-(4-methoxyphenyl)propiophenone is a useful research compound. Its molecular formula is C17H15NO2 and its molecular weight is 265.31 g/mol. The purity is usually 95%.

1H,1H,2H,2H-Perfluorotetradecyltriethoxysilane

In Stock

• CAS RN:
• 885275-56-9

• Formula:
• C20H19F25O3Si

• InChI:
• InChI=1S/C20H19F25O3Si/c1-4-46-49(47-5-2,48-6-3)8-7-9(21,22)10(23,24)11(25,26)12(27,28)13(29,30)14(31,32)15(33,34)16(35,36)17(37,38)18(39,40)19(41,42)20(43,44)45/h4-8H2,1-3H3

• InChIKey:
• CBZXLVMVIMSMCZ-UHFFFAOYSA-N

• 1H,1H,2H,2H-Perfluorotetradecyltriethoxysilane is a useful research compound. Its molecular formula is C20H19F25O3Si and its molecular weight is 810.4 g/mol. The purity is usually 95%.

7-((4-Chloro-3-(trifluoromethyl)phenyl)sulfonyl)-2-methyl-6,7,8,9-tetrahydropyrazolo[1,5-a]pyrido[3,4-e]pyrimidine

In Stock

• CAS RN:
• 1797875-56-9

• Formula:
• C17H14ClF3N4O2S

• InChI:
• InChI=1S/C17H14ClF3N4O2S/c1-10-6-16-22-8-11-9-24(5-4-15(11)25(16)23-10)28(26,27)12-2-3-14(18)13(7-12)17(19,20)21/h2-3,6-8H,4-5,9H2,1H3

• InChIKey:
• VSYSZQYIFKQYFB-UHFFFAOYSA-N

• 7-((4-Chloro-3-(trifluoromethyl)phenyl)sulfonyl)-2-methyl-6,7,8,9-tetrahydropyrazolo[1,5-a]pyrido[3,4-e]pyrimidine is a useful research compound. Its molecular formula is C17H14ClF3N4O2S and its molecular weight is 430.83. The purity is usually 95%.

6-Piperidin-1-YL-biphenyl-3-ylamine

In Stock

• CAS RN:
• 1166975-56-9

• Formula:
• C17H20N2

• InChI:
• InChI=1S/C17H20N2/c18-15-9-10-17(19-11-5-2-6-12-19)16(13-15)14-7-3-1-4-8-14/h1,3-4,7-10,13H,2,5-6,11-12,18H2

• InChIKey:
• KNFIEEQPQMWNQJ-UHFFFAOYSA-N

• 6-Piperidin-1-YL-biphenyl-3-ylamine is a useful research compound. Its molecular formula is C17H20N2 and its molecular weight is 252.35 g/mol. The purity is usually 95%.

1-[4-[4-[Hydroxy-(1-methylimidazol-2-yl)methyl]piperidine-1-carbonyl]-4-phenylpiperidin-1-yl]prop-2-en-1-one

Usually In Stock

• CAS RN:
• 2361875-56-9

• Formula:
• C25H32N4O3

• InChI:
• InChI=1S/C25H32N4O3/c1-3-21(30)28-16-11-25(12-17-28,20-7-5-4-6-8-20)24(32)29-14-9-19(10-15-29)22(31)23-26-13-18-27(23)2/h3-8,13,18-19,22,31H,1,9-12,14-17H2,2H3

• InChIKey:
• ACERKVSQWQHYTE-UHFFFAOYSA-N

• 1-[4-[4-[Hydroxy-(1-methylimidazol-2-yl)methyl]piperidine-1-carbonyl]-4-phenylpiperidin-1-yl]prop-2-en-1-one is a useful research compound. Its molecular formula is C25H32N4O3 and its molecular weight is 436.556. The purity is usually 95%.

2-[1-(3-Chlorophenyl)sulfonylpiperidin-4-yl]oxy-5-methylpyrimidine

Usually In Stock

• CAS RN:
• 2379975-56-9

• Formula:
• C16H18ClN3O3S

• InChI:
• InChI=1S/C16H18ClN3O3S/c1-12-10-18-16(19-11-12)23-14-5-7-20(8-6-14)24(21,22)15-4-2-3-13(17)9-15/h2-4,9-11,14H,5-8H2,1H3

• InChIKey:
• XHOHJISXLUEJFB-UHFFFAOYSA-N

• 2-[1-(3-Chlorophenyl)sulfonylpiperidin-4-yl]oxy-5-methylpyrimidine is a useful research compound. Its molecular formula is C16H18ClN3O3S and its molecular weight is 367.85. The purity is usually 95%.

4-Amino-5-chloronicotinaldehyde

In Stock

• CAS RN:
• 1289175-56-9

• Formula:
• C6H5ClN2O

• InChI:
• InChI=1S/C6H5ClN2O/c7-5-2-9-1-4(3-10)6(5)8/h1-3H,(H2,8,9)

• InChIKey:
• XPFJAJADROSJHH-UHFFFAOYSA-N

• 4-Amino-5-chloronicotinaldehyde is a useful research compound. Its molecular formula is C6H5ClN2O and its molecular weight is 156.57 g/mol. The purity is usually 95%.

7-(Tributylstannyl)isoquinoline

In Stock

• CAS RN:
• 1161975-56-9

• Formula:
• C21H33NSn

• InChI:
• InChI=1S/C9H6N.3C4H9.Sn/c1-2-4-9-7-10-6-5-8(9)3-1;3*1-3-4-2;/h1,3-7H;3*1,3-4H2,2H3;

• InChIKey:
• PPOVERCSHTXLIP-UHFFFAOYSA-N

• 7-(Tributylstannyl)isoquinoline is a useful research compound. Its molecular formula is C21H33NSn and its molecular weight is 418.2 g/mol. The purity is usually 95%.